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Compound of Interest

Compound Name: SJF-8240

Cat. No.: B12383187

For Research Use Only.

Introduction

SJF-8240 is a potent and specific proteolysis-targeting chimera (PROTAC) designed for the
targeted degradation of the c-MET receptor tyrosine kinase.[1][2] As a heterobifunctional
molecule, SJF-8240 links the c-MET inhibitor foretinib to a ligand for the von Hippel-Lindau
(VHL) E3 ubiquitin ligase.[1][2] This dual-binding capacity facilitates the recruitment of c-MET to
the E3 ligase complex, leading to its ubiquitination and subsequent degradation by the
proteasome. These application notes provide detailed protocols for determining the optimal
concentration of SJF-8240 for in vitro experiments, including assessing its impact on cell
viability and its efficacy in promoting c-MET degradation.

Data Presentation

The optimal concentration of SJF-8240 for in vitro experiments is cell line-dependent and
assay-specific. The following table summarizes key quantitative data from published studies to
guide initial experimental design.
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Concentration/Effe

Parameter Cell Line . Reference
c
IC50 (Proliferation) GTL16 66.7 nM [3]
IC50 (p38a
) MDA-MB-231 50 nM (after 4 hours)
degradation)

Maximal degradation
c-MET Degradation Hs746T at 100 nM [4]

(Immunoblotting)

Maximal degradation
) atluM
c-MET Degradation Hs746T [4]
(Immunofluorescence

and Flow Cytometry)

Maximal degradation
c-MET Degradation A549 at 100 nM [4]
(Immunoblotting)

Maximal degradation
) at1l um
c-MET Degradation A549 [4]
(Immunofluorescence

and Flow Cytometry)

Effective
] METex14A-GFP
Concentration Range 0.1, 1, and 10 uM
] ] ) HEK293
(Live-cell imaging)

Note: A "hook effect,” characterized by reduced degradation at higher concentrations, has been
observed with SJF-8240.[4] Therefore, it is recommended to test a broad range of
concentrations to determine the optimal degradation window.

Mandatory Visualizations
SJF-8240 Mechanism of Action
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Caption: Mechanism of SJF-8240-mediated c-MET degradation.

c-MET Signaling Pathway
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c-MET Signaling and Inhibition by SJF-8240
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Caption: Overview of the c-MET signaling pathway and the point of intervention by SJF-8240.
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Experimental Workflow

General Experimental Workflow for SJF-8240
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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